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troubleshooting solubility issues with bromadol
hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-(4-Bromophenyl)-4-(dimethylamino)-1-phenethylcyclohexanol

CAS No.: 77239-98-6

Cat. No.: S1494157

Chemical Properties of Bromadol HCI

The table below summarizes the key physical and chemical properties of bromadol (base form) identified in

the search results. This information is fundamental for understanding its behavior in experimental conditions.

Property Value / Description Notes
Systematic trans-4-(4-Bromophenyl)-4-(dimethylamino)-1-(2- Also known as
Name phenylethyl)cyclohexanol [1] [2] [3] BDPC.

CAS Number 77239-98-6 (base); 70895-01-1 (HClI salt) [1] [2]

Molecular C22H28BrNO [1] [2] [4]

Formula

Molar Mass 402.37 g-mol~1 [2] [4]

Form Neat solid (base); White powder (HCI salt) [2] [4]

Melting Point 208-210 °C (HCl salt) [1]

Boiling Point 488.8+45.0 °C (Predicted, base) [2] [4]
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Property Value / Description Notes
Density 1.28+0.1 g/cm?® (Predicted, base) [2] [4]

pKa 14.83+0.40 (Predicted, base) [2] [4]

Storage -20°C [2]

Suggested Experimental Approach for Solubility
Profiling

Since specific solubility data is unavailable, you may need to determine it empirically. Here is a generalized

methodology for solubility screening, adapted from the techniques used in the study of Triethylamine
hydrochloride [5].

Workflow for Solubility Determination

The following diagram outlines the key stages of the experimental process for determining solubility:
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[Start Solubility Profilinga
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Equilibration
(Constant temperature
with stirring)

Sample Withdrawal & Filtration
(Use syringe filter)
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Detailed Methodology

e Materials and Preparation:

o Analytical Standard: Use bromadol HCI with a known high purity (=98%) [2] [4].
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o Solvent Selection: Begin with a panel of common pure solvents (e.g., water, methanol,
ethanol, acetone, ethyl acetate) covering a range of polarities.

o Equipment: Use sealed vials or vessels to prevent solvent evaporation. A constant-
temperature water bath or incubator shaker is essential.

e Saturation and Equilibration (The Static Method) [5]:

o Add an excess amount of bromadol HCI to a known volume of each solvent.

o Agitate the mixtures continuously in a temperature-controlled environment. A wide temperature
range (e.g., 278.15 K to 318.15 K) is recommended.

o Allow the systems to reach solid-liquid equilibrium, which may take several hours or days.
Confirm equilibrium by measuring concentration at consecutive time intervals until it stabilizes.

e Sampling and Analysis:

o Once equilibrium is reached, allow the undissolved solid to settle or use a temperature-
controlled centrifuge.

o Withdraw a portion of the clear supernatant liquid. Pre-warm or pre-cool the syringe and filter to
prevent crystallization during the process.

o Quantification: The gravimetric method is common: evaporate the solvent from a known mass
of the clear solution and weigh the residual solute [5]. Alternatively, use HPLC or UV-
spectrophotometry for analysis.

Frequently Asked Questions

What is the primary hazard associated with handling bromadol HCI? Bromadol is an extremely potent
synthetic opioid. Its trans-isomer is estimated to be 504 times more potent than morphine [1] [2]. The
primary hazard is life-threatening respiratory depression, even upon exposure to microgram quantities. It is

intended only for research or forensic applications and is not for human use [2] [4].

How should I safely handle this compound in the lab?

¢ Personal Protective Equipment (PPE): Wear appropriate gloves, a lab coat, and safety goggles.
Conduct all handling within a certified fume hood or biological safety cabinet to prevent inhalation of
aerosols.

¢ Engineering Controls: Use procedures to control electrostatic charging of the powder to avoid
dispersion [6].

e Hygiene: Avoid all hand-to-mouth/eye contact and strictly prohibit eating, drinking, or smoking in
areas where the chemical is handled.
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The compound does not dissolve as expected in my initial solvent. What should I do?

¢ Verify Temperature: Confirm your experimental temperature is accurately controlled and above
ambient if needed.

e Check for Degradation: Although the TEA-HCI study showed crystal form stability across solvents
[5], verify the chemical stability of bromadol HCI under your experimental conditions.

e Expand Solvent Screen: Broaden your screening to include a wider variety of solvent polarities and
functional groups. Co-solvent systems (e.g., water-ethanol mixtures) can also be explored.

e Characterize Solid Form: Analyze the post-experiment solid using techniques like XRD or DSC to
rule out solvate formation or polymorphic changes that can alter solubility [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. BDPC [en.wikipedia.org]

2. | 77239-98-6 Bromadol [chemicalbook.com]

3. | C22H28BrNO Bromadol [chemspider.com]

4. Bromadol [lookchem.com]

5. sciencedirect.com/science/article/abs/pii/S0167732223018469 [sciencedirect.com]
6. Fentanyl - an overview | ScienceDirect Topics [sciencedirect.com]

To cite this document: Smolecule. [troubleshooting solubility issues with bromadol hydrochloride].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b1494157#troubleshooting-solubility-issues-with-bromadol-

hydrochloride]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0167732223018469
https://www.sciencedirect.com/science/article/abs/pii/S0167732223018469
https://www.smolecule.com/products/s1494157?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/BDPC
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22522726.htm
https://www.chemspider.com/Chemical-Structure.26001358.html
https://www.lookchem.com/ProductWholeProperty_LCPL4326196.htm
https://www.sciencedirect.com/science/article/abs/pii/S0167732223018469
https://www.sciencedirect.com/topics/neuroscience/fentanyl
https://www.smolecule.com/products/b1494157#troubleshooting-solubility-issues-with-bromadol-hydrochloride
https://www.smolecule.com/products/b1494157#troubleshooting-solubility-issues-with-bromadol-hydrochloride
https://www.smolecule.com/products/b1494157#troubleshooting-solubility-issues-with-bromadol-hydrochloride
https://www.smolecule.com/products/b1494157#troubleshooting-solubility-issues-with-bromadol-hydrochloride
https://www.smolecule.com/products/s1494157?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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